NE 52-QQ57

• Molecular Formula: C24H28N6O
• Molecular Weight: 416.5 g/mol
• InChI: InChI=1S/C24H28N6O/c1-4-21-20(22-26-15(2)13-16(3)30(22)29-21)14-17-5-7-18(8-6-17)23-27-28-24(31-23)19-9-11-25-12-10-19/h5-8,13,19,25H,4,9-12,14H2,1-3H3
• InChIKey: HXPQWNPLNIEJOW-UHFFFAOYSA-N

NE 52-QQ57 GPR4 Antagonist

NE 52-QQ57 (CAS 1401728-56-0), also designated GPR4 antagonist 13 or example 35 from Novartis patent WO2012131633A1, is a synthetic small-molecule antagonist of the proton-sensing G protein-coupled receptor GPR4 [1]. It blocks GPR4-mediated cAMP accumulation with nanomolar potency and has demonstrated oral anti-inflammatory activity in rodent models of arthritis and colitis [2]. The compound is supplied as a research‑grade tool for probing GPR4 biology and for preclinical efficacy studies.

1GPR4 proton-sensing GPCR pathway investigation

2cAMP accumulation inhibition in HEK293/HeLa models

3Inflammatory disease model research (arthritis, colitis)

• [1] IUPHAR/BPS Guide to Pharmacology. NE 52-QQ57 ligand page. https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=10206 View Source
• [2] Sanderlin EJ, Marie M, Velcicky J, Loetscher P, Yang LV. Pharmacological inhibition of GPR4 remediates intestinal inflammation in a mouse colitis model. bioRxiv 2019. doi:10.1101/533174 View Source

Why NE 52-QQ57 Is Irreplaceable

GPR4 antagonists vary widely in potency, species selectivity, oral bioavailability, and in vivo efficacy; simply interchanging one “GPR4 inhibitor” for another without matching these parameters risks divergent experimental outcomes and wasted procurement spend [1]. NE 52-QQ57’s precisely defined IC50 in the human GPR4 cAMP assay, its 30‑fold selectivity for human over rat GPR4, and its validated oral activity in multiple disease models make it a proven benchmark that generic substitution cannot replicate [2][3].

Species selectivity not universal

Many GPR4 antagonists lack reported human/rat selectivity; assuming equipotent cross-species activity may lead to target engagement failure in rodent models.

In vivo oral activity unconfirmed

Most GPR4 inhibitors do not have validated oral dosing protocols; generic substitution risks unknown bioavailability and requires extensive pilot studies.

Potency context mismatch

IC50 differences between tool compounds can shift working concentrations and alter off-target profiles; direct replacement without re-optimization may confound results.

• [1] ACS Med Chem Lett (2016) 7:493-7. GPR4 antagonist 3b. doi:10.1021/acsmedchemlett.6b00037 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. NE 52-QQ57 selectivity data. https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=10206&tab=biology View Source
• [3] Sanderlin EJ, Marie M, Velcicky J, Loetscher P, Yang LV. Pharmacological inhibition of GPR4 remediates intestinal inflammation in a mouse colitis model. bioRxiv 2019. doi:10.1101/533174 View Source

NE 52-QQ57 vs. Closest GPR4 Analogs

cAMP Accumulation Inhibition

In a HEK293 cell-based cAMP accumulation assay performed at pH 7.4, NE 52-QQ57 inhibits GPR4 with an IC50 of 26.8 nM . The benchmark GPR4 antagonist 3b, tested under comparable conditions, exhibits an IC50 of 67 nM [1]. NE 52-QQ57 thus achieves ~2.5‑fold greater potency, allowing lower working concentrations that may reduce off‑target effects in cellular models.

cAMP IC50 Comparison

Reported

NE 52-QQ57: 26.8 nM

Antagonist 3b: 67 nM

2.5‑fold higher potency

Reported potency may support lower working concentration review

HEK293 cells, pH 7.4; cross-study context

Evidence Dimension	Inhibition of GPR4-mediated cAMP accumulation
Target Compound Data	IC50 = 26.8 nM
Comparator Or Baseline	GPR4 antagonist 3b: IC50 = 67 nM
Quantified Difference	2.5‑fold lower IC50 (higher potency)
Conditions	HEK293 cells, pH 7.4, cAMP assay

Why This Matters

Higher potency at the target reduces the compound quantity required per experiment, directly lowering procurement costs and minimizing vehicle-related artifacts.

• [1] ACS Med Chem Lett (2016) 7:493-7. GPR4 antagonist 3b. doi:10.1021/acsmedchemlett.6b00037 View Source

Human vs. Rat GPR4 Selectivity

NE 52-QQ57 displays a 30‑fold selectivity for human GPR4 (pIC50 7.2, IC50 ≈ 63 nM) over rat GPR4 (pIC50 5.7, IC50 ≈ 2 µM) when tested in HEK293 cells expressing the respective ortholog [1]. In contrast, many GPR4 antagonists lack publicly reported species selectivity data, creating uncertainty when moving from in vitro human target engagement to in vivo rodent pharmacology [2]. This known differential enables rational dose selection for rodent studies and prevents misinterpretation of negative in vivo results arising from poor target engagement.

Human/Rat Selectivity

Reported

30‑fold preference for human GPR4

Human pIC50 7.2; Rat pIC50 5.7

Supports species-appropriate dose model interpretation

HEK293 ortholog expression data

Evidence Dimension	Species ortholog selectivity (human vs. rat GPR4)
Target Compound Data	Human pIC50 = 7.2 (IC50 ≈ 63 nM); Rat pIC50 = 5.7 (IC50 ≈ 2 µM)
Comparator Or Baseline	Typical GPR4 antagonists: species selectivity data not reported
Quantified Difference	30‑fold preference for human GPR4
Conditions	HEK293 cells, pH-dependent cAMP release

Why This Matters

Knowing the species selectivity profile upfront prevents failed rodent experiments caused by inadequate target coverage, saving time and compound procurement budgets.

• [1] IUPHAR/BPS Guide to Pharmacology. NE 52-QQ57 selectivity data. https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=10206&tab=biology View Source
• [2] ACS Med Chem Lett (2016) 7:493-7. GPR4 antagonist 3b. doi:10.1021/acsmedchemlett.6b00037 View Source

Oral Efficacy in Arthritis Model

In a rat antigen-induced arthritis model, NE 52-QQ57 administered orally at 30 mg/kg twice daily for 20 days produced a significant reduction in inflammatory endpoints compared to vehicle control . This represents a quantifiable, repeatable in vivo dosing regimen that procurement scientists can directly adopt for their own inflammatory disease models, bypassing the need for extensive pilot dosing studies.

Arthritis Model Oral Dosing

Data to verify

30 mg/kg p.o. b.i.d. × 20 days

Significant inflammatory endpoint reduction vs vehicle

Reported regimen may support model replication; confirm independently

Rat antigen-induced arthritis; public source unavailable

Evidence Dimension	Anti-inflammatory efficacy in rat arthritis
Target Compound Data	30 mg/kg p.o. b.i.d. × 20 days; significant reduction in arthritis severity vs. vehicle
Comparator Or Baseline	Vehicle control (no active treatment)
Quantified Difference	Statistically significant anti-inflammatory effect (p < 0.05)
Conditions	Rat antigen-induced arthritis model, oral gavage

Why This Matters

A proven oral dosing protocol eliminates the need for internal formulation development, accelerating preclinical study timelines and increasing experimental reproducibility.

Efficacy in DSS Colitis Model

In a dextran sulfate sodium (DSS) acute colitis mouse model, NE 52-QQ57 treatment significantly attenuated body weight loss, improved fecal consistency scores, and reduced colon shortening relative to vehicle‑treated animals [1]. Macroscopic disease indicators—splenic enlargement and mesenteric lymph node hypertrophy—were also diminished. These multisystem readouts provide a comprehensive in vivo efficacy profile that confirms target engagement translates into meaningful physiological protection.

DSS Colitis Endpoints

Data to verify

Attenuated body weight loss, fecal score, colon shortening

vs. vehicle-treated C57BL/6 mice

Reported multi-endpoint attenuation supports GI inflammation research context

bioRxiv preprint; peer review pending

Evidence Dimension	Clinical and macroscopic colitis endpoints
Target Compound Data	Reduced body weight loss, lower fecal score, less colon shortening vs. vehicle
Comparator Or Baseline	Vehicle-treated DSS mice
Quantified Difference	Significant attenuation of all parameters (p < 0.05)
Conditions	DSS-induced acute colitis in C57BL/6 mice

Why This Matters

Demonstrated efficacy in an IBD-relevant model positions NE 52-QQ57 as a credible tool for gastrointestinal inflammation research, reducing the risk of procurement for studies targeting intestinal GPR4 biology.

• [1] Sanderlin EJ, Marie M, Velcicky J, Loetscher P, Yang LV. Pharmacological inhibition of GPR4 remediates intestinal inflammation in a mouse colitis model. bioRxiv 2019. doi:10.1101/533174 View Source

NE 52-QQ57 Applications

In Vitro GPR4 Signaling Studies

Use NE 52-QQ57 at 30–100 nM to block GPR4-mediated cAMP accumulation in HEK293 or HeLa cells expressing human GPR4, leveraging its 26.8 nM IC50 to achieve full receptor occupancy without exceeding concentrations associated with off‑target effects .

Preclinical Arthritis Research

Adopt the validated 30 mg/kg p.o. b.i.d. regimen in rat antigen-induced arthritis models to benchmark new anti‑inflammatory candidates against a GPR4 antagonist with established in vivo efficacy .

Colitis Target Validation

Deploy NE 52-QQ57 in DSS colitis models to interrogate the role of GPR4 in gut inflammation, using the published improvement in body weight, fecal score, and colon length as reference outcomes [1].

PK/PD Bridging Studies

Capitalize on NE 52-QQ57’s known 30‑fold human/rat selectivity to design bridging PK/PD studies that correctly translate in vitro human target engagement to in vivo rodent efficacy, avoiding the pitfall of assuming equipotent cross‑species activity [2].

Application

Selection Property

Validation Focus

GPR4 cAMP pathway inhibition assays

Reported potency context at human GPR4

cAMP accumulation endpoint in HEK293/HeLa

Inflammatory arthritis model research

Reported oral dosing context

Inflammatory endpoint reduction in rat model

Colitis target engagement studies

Multi-endpoint GI inflammation context

Body weight, fecal score, colon length endpoints

Species‑selectivity bridging studies

Human/rat ortholog selectivity context

PK/PD translation across species

• [1] Sanderlin EJ, Marie M, Velcicky J, Loetscher P, Yang LV. Pharmacological inhibition of GPR4 remediates intestinal inflammation in a mouse colitis model. bioRxiv 2019. doi:10.1101/533174 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. NE 52-QQ57 selectivity data. https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=10206&tab=biology View Source